3,5-Bis(pentafluorothio)bromobenzene

• IUPAC Name: [3-bromo-5-(pentafluoro-λ6-sulfanyl)phenyl]-pentafluoro-λ6-sulfane
• InChI: InChI=1S/C6H3BrF10S2/c7-4-1-5(18(8,9,10,11)12)3-6(2-4)19(13,14,15,16)17/h1-3H
• InChI Key: DGYQEZASMTZUGL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1S(F)(F)(F)(F)F)Br)S(F)(F)(F)(F)F
• Molecular Formula: C6H3BrF10S2
• DSSTOX Substance ID: DTXSID80436262
• Molecular Weight: 409.1 g/mol
• CAS RN: 432028-10-9

Description

Fluorinated compounds, like "3,5-Bis(pentafluorothio)bromobenzene," are of significant interest in materials science and organic chemistry due to their unique electronic, physical, and chemical properties. These properties are influenced by the presence of fluorine atoms, which significantly alter the molecule's reactivity and interaction with other compounds.

Synthesis Analysis

The synthesis of fluorinated benzene derivatives often involves nucleophilic aromatic substitution reactions or direct fluorination strategies. For example, the synthesis of sterically hindered tetrafluorobenzene derivatives has been achieved through aromatic nucleophilic substitution with specific reagents like lithium dimesitylphosphide and hexafluorobenzene (Sasaki, Tanabe, & Yoshifuji, 1999).

Molecular Structure Analysis

The molecular structure of fluorinated benzene derivatives is characterized by X-ray crystallography, revealing unusual bond angles around substituted atoms due to the electron-withdrawing effect of fluorine. This effect influences the molecular geometry and electron distribution within the molecule (Sasaki, Tanabe, & Yoshifuji, 1999).

Chemical Reactions and Properties

Fluorinated benzene compounds participate in various chemical reactions, including organometallic compound formation and nucleophilic substitution. The presence of fluorine atoms can enhance the reactivity of adjacent positions, facilitating the formation of new bonds and functional groups (Deacon & Parrott, 1968).

Scientific Research Applications

Organic Synthesis Applications

• Synthesis of Fluorinated Compounds : The use of "3,5-Bis(pentafluorothio)bromobenzene" and its derivatives in organic synthesis facilitates the preparation of various fluorinated compounds. These compounds are crucial due to their unique properties, such as increased stability and lipophilicity, which are beneficial in pharmaceuticals and agrochemicals. For instance, the synthesis and characterization of novel polyimides containing fluorine and phosphine oxide moieties were reported, showcasing the integration of fluorinated compounds into high-performance materials (Jeong, Kim, & Yoon, 2001).

Material Science Applications

• Development of High-Performance Polymers : The incorporation of "3,5-Bis(pentafluorothio)bromobenzene" derivatives into polymers has been shown to significantly enhance their properties. For example, the synthesis of novel polyimides using fluorine-containing monomers demonstrated improvements in thermal stability, adhesive properties, and low dielectric constants, making these materials suitable for advanced electronic applications (Jeong, Kim, & Yoon, 2001).

Catalysis

• Catalytic Applications in Organic Reactions : The structural uniqueness of "3,5-Bis(pentafluorothio)bromobenzene" and its analogs contributes to their role as catalysts or catalyst precursors in various organic transformations. This includes the rhodium-catalyzed synthesis of diaryl sulfides, where substituted pentafluorobenzenes react with sulfur to produce bis(4-substituted 2,3,5,6-tetrafluorophenyl) sulfides, showcasing the potential of these compounds in facilitating sulfidation reactions and enhancing the selectivity towards the synthesis of complex organic molecules (Arisawa, Ichikawa, & Yamaguchi, 2012).